N-(4-nitrophenyl)-2-[(2,4,5-trichlorophenoxy)acetyl]hydrazinecarboxamide
Overview
Description
N-(4-nitrophenyl)-2-[(2,4,5-trichlorophenoxy)acetyl]hydrazinecarboxamide, commonly known as NTAC, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. NTAC is a hydrazinecarboxamide derivative that exhibits unique properties and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of NTAC is not well understood. However, it has been suggested that NTAC exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. It has also been suggested that NTAC may act as an antioxidant by scavenging free radicals and reducing oxidative stress. Additionally, NTAC has been shown to inhibit the activity of 11β-HSD1, an enzyme involved in the production of cortisol, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
NTAC has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which may contribute to its anti-tumor and anti-diabetic properties. NTAC has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, NTAC has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using NTAC in lab experiments is its ability to exhibit multiple effects, including anti-inflammatory, anti-tumor, and anti-diabetic properties. Additionally, NTAC has been shown to exhibit low toxicity in animal models. However, one of the limitations of using NTAC in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for the study of NTAC. One potential area of research is the development of NTAC analogs with improved solubility and bioavailability. Additionally, further studies are needed to understand the mechanism of action of NTAC and its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Finally, the potential use of NTAC as a herbicide and plant growth regulator in agriculture warrants further investigation.
Conclusion
NTAC is a hydrazinecarboxamide derivative that exhibits unique properties and has gained significant attention in the field of scientific research. Its potential applications in various areas, including anti-inflammatory, anti-tumor, and anti-diabetic properties, make it an attractive compound for further study. However, further research is needed to understand its mechanism of action and potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Scientific Research Applications
NTAC has been the subject of several scientific research studies due to its potential applications in various areas. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. NTAC has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, NTAC has shown promise in the field of agriculture as a herbicide and plant growth regulator.
properties
IUPAC Name |
1-(4-nitrophenyl)-3-[[2-(2,4,5-trichlorophenoxy)acetyl]amino]urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3N4O5/c16-10-5-12(18)13(6-11(10)17)27-7-14(23)20-21-15(24)19-8-1-3-9(4-2-8)22(25)26/h1-6H,7H2,(H,20,23)(H2,19,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZIINIOWCOSHEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)NNC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-nitrophenyl)-2-[(2,4,5-trichlorophenoxy)acetyl]hydrazinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.